Cas no 17088-50-5 (acutumine)

• Product Name: acutumine
• CAS No: 17088-50-5
• MF: C₁₉H₂₄ClNO₆
• MW: 397.84996509552
• CID: 178939
• PubChem ID: 10200848
• Update Time: 2025-04-19

acutumine Chemical and Physical Properties

Names and Identifiers

• acutumine
• (1R,3'aS,5S,7'aS,9'S)-9'-Chloro-2',3'-dihydro-5-hydroxy-4,6',7'-trimethoxy-1'-methylspiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione
• Spiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione,9'-chloro-2',3'-dihydro-5...
• Spiro[3-cyclopentene-1,10'-[3a,7a]propano[1H]indole]-2,5'(4'H)-dione,9'-chloro-2',3'-dihydro-5-hydroxy-4,6',7'-trimethoxy-1'-
• C16910
• (1S,4'S,6S,10R,11S)-11-chloro-4'-hydroxy-3',4,5-trimethoxy-7-methylspiro[7-azatricyclo[4.3.3.01,6]dodec-4-ene-10,5'-cyclopent-2-ene]-1',3-dione
• CS-0203723
• AKOS040763135
• Q27149835
• (?)-Acutumine
• 17088-50-5
• HY-N9737
• SCHEMBL2240436
• CHEMBL391628
• CHEBI:80789

• Inchi： 1S/C19H24ClNO6/c1-21-6-5-17-8-10(22)14(26-3)16(27-4)18(17,21)9-12(20)19(17)13(23)7-11(25-2)15(19)24/h7,12,15,24H,5-6,8-9H2,1-4H3/t12-,15+,17+,18+,19+/m0/s1
• InChI Key： FSXRARBVZZKCGJ-FMAJMWNWSA-N
• SMILES： Cl[C@H]1C[C@@]23C(=C(C(C[C@@]2(CCN3C)[C@]21C(C=C([C@H]2O)OC)=O)=O)OC)OC

Computed Properties

• Exact Mass: 397.1292152g/mol
• Monoisotopic Mass: 397.1292152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• Color/Form: Powder

acutumine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Acutumine and related alkaloids Acutumine and related alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Acutumine and related alkaloids